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Compound of Interest

Compound Name: DSO-5a

Cat. No.: B12381855

The anti-diabetic potential of DSO-5a has been primarily evaluated through its ability to inhibit
a-glucosidase and a-amylase, enzymes crucial for the digestion of carbohydrates.[1][3] The
compound's inhibitory concentration (IC50) values are presented below in comparison to
Acarbose, a well-established a-glucosidase inhibitor.[1][3]

a-Glucosidase IC50

Compound o-Amylase IC50 (pg/mL)
(ug/mL)

DSO-5a 5.08[1][3] 0.21[1][3]

Acarbose 5.76[1] 0.39[1][3]

For a broader perspective, the following table compares the mechanism of action of DSO-5a
with other major classes of anti-diabetic drugs.
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Primary Mechanism of
Drug Class Example Compound(s) .
Action

Competitively and reversibly
inhibits a-glucosidase and a-
amylase in the small intestine,
o-Glucosidase Inhibitor DSO-5a, Acarbose delaying carbohydrate
digestion and absorption, thus
reducing postprandial blood

glucose levels.[5][6][7]

Primarily decreases hepatic
glucose production.[8][9][10]
_ _ ) [11] It also increases insulin
Biguanide Metformin o ) )
sensitivity in peripheral tissues

and enhances glucose uptake.

4]

Mimics the action of the
incretin hormone GLP-1, which
stimulates glucose-dependent
insulin secretion, suppresses
GLP-1 Receptor Agonist Semaglutide, Liraglutide
glucagon release, slows
gastric emptying, and
promotes satiety.[12][13][14]
[15][16]

Signaling Pathways and Experimental Workflows

To visually represent the underlying biological processes and experimental procedures, the
following diagrams have been generated using Graphviz (DOT language).
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Mechanism of a-Glucosidase and a-Amylase Inhibition by DSO-5a and Acarbose.

Experimental Workflow

Incubate a-Glucosidase Add pNPG substrate Incubate at 37°C Stop reaction with VST S e Ee e S T Calculate % inhibition
with test compound or control to initiate reaction Sodium Carbonate and determine IC50

Prepare Reagents:
- a-Glucosidase solution
- pPNPG substrate solution
- Test compound (DSO-5a)
- Positive control
- Buffer solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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